Cas no 85324-95-4 (1-isocyanato-2-methoxy-4-methylbenzene)

• Product Name: 1-isocyanato-2-methoxy-4-methylbenzene
• CAS No: 85324-95-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 4237601
• PubChem ID: 83914284
• Update Time: 2025-09-26

1-isocyanato-2-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2-methoxy-4-methyl-
• 1-isocyanato-2-methoxy-4-methylbenzene
• DB-180927
• SCHEMBL5252562
• 85324-95-4
• EN300-1834735

• Inchi： 1S/C9H9NO2/c1-7-3-4-8(10-6-11)9(5-7)12-2/h3-5H,1-2H3
• InChI Key： XAUHPLSATVSUHQ-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(C)C=C1OC

Computed Properties

• Exact Mass: 163.063328530Da
• Monoisotopic Mass: 163.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines